Cas no 345971-50-8 (N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide)

• Product Name: N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide
• CAS No: 345971-50-8
• MF: C₁₈H₁₅BrN₂O₃
• MW: 387.227303743362
• CID: 5417403
• PubChem ID: 2170341
• Update Time: 2025-05-21

N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(phenylmethyl)-2-propenamide
• EN300-18153378
• 345971-50-8
• AKOS001050617
• N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide
• (E)-N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide
• SR-01000035502-1
• SR-01000035502
• SCHEMBL14475725
• Z44314473

• Inchi： 1S/C18H15BrN2O3/c1-24-16-9-13(8-15(19)17(16)22)7-14(10-20)18(23)21-11-12-5-3-2-4-6-12/h2-9,22H,11H2,1H3,(H,21,23)/b14-7+
• InChI Key： IAFANNRWSWVYSJ-VGOFMYFVSA-N
• SMILES： BrC1C(=C(C=C(C=1)/C=C(\C#N)/C(NCC1C=CC=CC=1)=O)OC)O

Computed Properties

• Exact Mass: 386.02660g/mol
• Monoisotopic Mass: 386.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.5±50.0 °C(Predicted)
• pka: 7.47±0.40(Predicted)

Additional information on N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide

N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 345971-50-8, commonly referred to as N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique functional groups and potential applications. The molecule consists of a benzyl group attached to an enamide moiety, which is further substituted with a bromine atom, a hydroxyl group, and a methoxy group on the aromatic ring. These functional groups confer the compound with versatile chemical properties, making it a valuable substrate for various research and industrial applications.

Recent studies have highlighted the importance of enamides in medicinal chemistry, particularly in the development of bioactive compounds. The enamide structure in this compound is known to exhibit interesting electronic properties, which can be exploited in designing drugs with specific pharmacokinetic profiles. The presence of the benzyl group adds to the molecule's stability and enhances its solubility in organic solvents, making it suitable for use in organic synthesis reactions. Furthermore, the bromo, hydroxy, and methoxy substituents on the aromatic ring introduce steric and electronic effects that can be manipulated to achieve desired reactivity or bioactivity.

One of the most intriguing aspects of this compound is its potential role in drug discovery. Researchers have been exploring the use of similar enamide-containing compounds as inhibitors of key enzymes involved in various disease pathways. For instance, studies have shown that enamide derivatives can act as inhibitors of histone deacetylases (HDACs), which are implicated in cancer progression. The bromo and hydroxy groups on this compound may play a critical role in its ability to interact with these enzymes, making it a promising candidate for further investigation in anticancer drug development.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The enamide structure is known to form stable amide bonds, which are essential in polymer chemistry. By incorporating this compound into polymer networks, researchers have demonstrated enhanced mechanical properties and improved thermal stability. This makes it a valuable component in the development of advanced materials for applications such as high-performance adhesives or lightweight composites.

The synthesis of N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of similar enamide derivatives.

From an environmental perspective, this compound's stability and biodegradability are critical considerations. Initial studies suggest that the molecule exhibits moderate biodegradability under aerobic conditions, which is favorable for its application in sustainable chemical processes. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal or recycling.

In conclusion, N-benzyl-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide (CAS No. 345971-50-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure endows it with versatile properties that make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry.